Cas no 63096-44-6 (2-Amino-3,5-dimethoxybenzonitrile)

• Product Name: 2-Amino-3,5-dimethoxybenzonitrile
• CAS No: 63096-44-6
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 2789683
• PubChem ID: 68894444
• Update Time: 2025-04-21

2-Amino-3,5-dimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4053444
• DTXSID40739201
• AKOS017530378
• 2-Amino-3,5-dimethoxybenzonitrile
• 63096-44-6

• Inchi： 1S/C9H10N2O2/c1-12-7-3-6(5-10)9(11)8(4-7)13-2/h3-4H,11H2,1-2H3
• InChI Key： IKOPSGDYHPLOES-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C#N)C=1N)OC

Computed Properties

• Exact Mass: 178.074227566Da
• Monoisotopic Mass: 178.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.3Ų